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Compound of Interest

Compound Name: Fluorotrimethylsilane

Cat. No.: B1212599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a

formal risk assessment or the guidance of a qualified safety professional. Always consult the

most current Safety Data Sheet (SDS) from your supplier before handling any chemical.

Executive Summary
Fluorotrimethylsilane ((CH₃)₃SiF), also known as trimethylsilyl fluoride, is a highly flammable,

toxic, and reactive liquefied gas utilized in various chemical synthesis applications, including as

a fluorinating agent. Its hazardous nature necessitates stringent safety protocols and a

thorough understanding of its properties to ensure safe handling and mitigate risks in a

laboratory or manufacturing setting. This guide provides an in-depth overview of the safety and

handling precautions for fluorotrimethylsilane, summarizing key data, outlining emergency

procedures, and providing logical workflows for its safe management.

Hazard Identification and Classification
Fluorotrimethylsilane is classified as a hazardous substance with multiple risk factors. It is

crucial to understand these hazards to implement appropriate safety measures.

GHS Hazard Statements:

H224: Extremely flammable liquid and vapor.[1][2]
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H280: Contains gas under pressure; may explode if heated.[1][3]

H302: Harmful if swallowed.[3]

H311: Toxic in contact with skin.[3]

H314: Causes severe skin burns and eye damage.[3]

H318: Causes serious eye damage.[3]

H331: Toxic if inhaled.[3]

H335: May cause respiratory irritation.[1][2][3]

Primary Hazards:

Flammability: Fluorotrimethylsilane is extremely flammable and its vapors can form

explosive mixtures with air.[1][4] Vapors may travel to a source of ignition and flash back.[4]

Toxicity: It is toxic if inhaled or in contact with skin and harmful if swallowed.[3] Upon contact

with moisture, it hydrolyzes to produce hydrofluoric acid (HF), which is highly corrosive and

toxic.[1][5] Inhalation can cause corrosive injuries to the respiratory tract and pulmonary

edema.[1]

Reactivity: It reacts with water, acids, strong bases, and oxidizing agents.[3][6] Contact with

water or acids liberates toxic gas.[3] It should not be stored in glass containers.[3]

Pressure Hazard: As a liquefied gas, it is stored under pressure and may explode if heated.

[1][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of fluorotrimethylsilane is provided in

the table below.
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Property Value Reference(s)

Molecular Formula C₃H₉FSi [3][7]

Molecular Weight 92.19 g/mol [2]

Appearance
Liquefied gas with a pungent,

irritating odor
[1]

Boiling Point 16 °C (60.8 °F) [2][7]

Melting Point -74 °C (-101.2 °F) [2][7]

Flash Point -30 °C (-22 °F) (closed cup) [2]

Density 0.793 g/mL at 25 °C (77 °F) [2]

Vapor Pressure 1040 mmHg at 25 °C (77 °F) [7]

Toxicological Information
Detailed quantitative toxicological data such as LD50 and LC50 values for

fluorotrimethylsilane are not readily available in the reviewed literature. However, the

substance is classified as acutely toxic through oral, dermal, and inhalation routes.[3] The

primary toxicological concern is its rapid hydrolysis to hydrofluoric acid (HF) upon contact with

moisture, including bodily tissues.[1][5]

Absorption of excessive fluoride ions can lead to systemic fluorosis, hypocalcemia, and

damage to the heart, liver, and kidneys.[3] Inhalation may cause respiratory irritation, coughing,

shortness of breath, headache, nausea, and potentially fatal pulmonary edema.[1][3] Skin

contact can cause severe burns, which may be delayed.[5] Eye contact will cause serious eye

damage.[3][5]

Experimental Protocols and Handling Procedures
Due to the lack of specific published experimental protocols for fluorotrimethylsilane, the

following section outlines a general standard operating procedure (SOP) for handling this and

other hazardous liquefied gases, based on best practices.

Risk Assessment and Preparation
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Before any work begins, a thorough risk assessment must be conducted. This includes

identifying potential hazards, evaluating risks, and implementing control measures. All

personnel must be trained on the specific hazards of fluorotrimethylsilane and the emergency

procedures.

Engineering Controls
Ventilation: All handling of fluorotrimethylsilane must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood or a gas cabinet.[3]

Gas Detection: Oxygen detectors should be used as fluorotrimethylsilane can displace

oxygen and cause rapid suffocation.[3] Gas detectors for toxic gases should also be in place.

[3]

Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate vicinity of any potential exposure.[3][8]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling fluorotrimethylsilane.
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PPE Item Specification Reference(s)

Eye Protection

Chemical safety goggles and a

face shield. Do not wear

contact lenses.

[5]

Hand Protection

Cold-insulating gloves and

chemical-resistant gloves (e.g.,

neoprene or nitrile).

[3][5]

Body Protection

Flame-resistant lab coat, and

in some situations, a gas-tight,

chemically protective suit.

[3]

Respiratory Protection

In case of inadequate

ventilation, a self-contained

breathing apparatus (SCBA) or

an air-supplied respirator is

required.

[5]

Footwear Safety shoes. [3]

Handling and Dispensing
Cylinder Security: Gas cylinders must be securely chained or strapped to a stable surface to

prevent falling.[3]

Grounding: Proper grounding procedures must be followed to avoid static electricity buildup

and discharge, which can be an ignition source.[3][4]

Tools: Use only non-sparking tools when working with or near fluorotrimethylsilane
containers and equipment.[3][4]

Dispensing: Use a compatible regulator and transfer lines. The system should be leak-tested

with an inert gas (e.g., nitrogen) before introducing fluorotrimethylsilane.[9]

Storage
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Location: Store in a dry, cool, well-ventilated area away from heat, sparks, and open flames.

[3]

Sunlight: Protect from direct sunlight and do not expose to temperatures exceeding 50°C

(122°F).[3]

Incompatible Materials: Store separately from acids, strong bases, oxidizing agents, water,

and glass containers.[3]

Cylinder Condition: Keep container closed when not in use. Close the valve after each use

and when empty.[3]

Waste Disposal
Dispose of contents and container in accordance with licensed collector's sorting instructions.

[3] A recommended method for small spills involves absorbing the material onto clay or

vermiculite, then in a well-ventilated area, mixing with sodium carbonate, calcium carbonate, or

soda ash and slowly adding water before disposing of the absorbent material as solid waste.[5]

Always follow local, state, and federal regulations for hazardous waste disposal.[5]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol Reference(s)

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[3]

Skin Contact

Immediately wash with plenty

of soap and water. Remove

contaminated clothing and

shoes. In case of contact, it is

recommended to rub 2.5%

calcium gluconate gel

continuously into the affected

area for 1.5 hours or until

medical care is available. Seek

immediate medical attention.

[3]

Eye Contact

Immediately flush eyes

thoroughly with water for at

least 15 minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[3]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth out with water.

Seek immediate medical

attention.

[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Alcohol-resistant foam, carbon dioxide, or dry powder.[3]
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Unsuitable Extinguishing Media: Do not use a direct water stream as it may react with the

substance.

Specific Hazards: The container may explode if heated.[1][3][4] Thermal decomposition

generates toxic gases including carbon oxides, hydrogen fluoride, and silicon oxides.[3][5]

Protective Equipment: Wear gas-tight, chemically protective clothing in combination with a

self-contained breathing apparatus (SCBA).[3]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation. Do

not breathe the gas, fumes, or vapor. Only qualified personnel equipped with suitable

protective equipment should intervene.[3]

Containment: Stop the leak if it is safe to do so. Ventilate the area.[3]

Environmental Precautions: Avoid release to the environment. Notify authorities if the product

enters sewers or public waters.[3]

Visualized Workflows and Logical Relationships
The following diagrams, generated using Graphviz, illustrate key safety workflows and logical

relationships for handling fluorotrimethylsilane.
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Caption: Standard Operating Procedure for Handling Fluorotrimethylsilane.
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Caption: Hazard Identification, Risk Assessment, and Mitigation Strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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